Cas no 899829-98-2 (4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]-)

4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]- structure
899829-98-2 structure
Product Name:4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]-
CAS No:899829-98-2
MF:C15H11F3N4
MW:304.269852876663
CID:584192
PubChem ID:11716439
Update Time:2025-04-19

4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]-
    • 4-N-[4-(trifluoromethyl)phenyl]quinazoline-4,6-diamine
    • 899829-98-2
    • N4-(4-(Trifluoromethyl)phenyl)quinazoline-4,6-diamine
    • N4-[4-(TRIFLUOROMETHYL)PHENYL]QUINAZOLINE-4,6-DIAMINE
    • DTXSID40471098
    • Inchi: 1S/C15H11F3N4/c16-15(17,18)9-1-4-11(5-2-9)22-14-12-7-10(19)3-6-13(12)20-8-21-14/h1-8H,19H2,(H,20,21,22)
    • InChI Key: FFWFKAKTUZKUJD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC1C2C=C(C=CC=2N=CN=1)N)(F)F

Computed Properties

  • Exact Mass: 304.09358085g/mol
  • Monoisotopic Mass: 304.09358085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.8Ų
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